Cas no 886499-40-7 (2-Chloro-6-fluoro-3-methoxybenzoic acid)

• Product Name: 2-Chloro-6-fluoro-3-methoxybenzoic acid
• CAS No: 886499-40-7
• MF: C₈H₆ClFO₃
• MW: 204.582845211029
• MDL: MFCD04115942
• CID: 93172
• PubChem ID: 3699961
• Update Time: 2025-05-22

2-Chloro-6-fluoro-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-fluoro-3-methoxybenzoic acid
• 2-?chloro-?6-?fluoro-?3-?methoxyBenzoic acid
• 2-Chloro-6-fluoro-3-methoxybenzoic acid (ACI)
• 2-Chloro-3-methoxy-6-fluorobenzoic acid
• EN300-8152366
• 886499-40-7
• DA-28928
• SCHEMBL4398094
• AS-43089
• CS-0196044
• Z1269198637
• 2-Chloro-6-fluoro-3-methoxybenzoicacid
• UXTMPKFTDKMFOF-UHFFFAOYSA-N
• DTXSID80395224
• AKOS015956727
• SY111040
• 2-chloro-6-fluoro-3-methoxy-benzoic Acid
• MFCD04115942

• MDL： MFCD04115942
• Inchi： 1S/C8H6ClFO3/c1-13-5-3-2-4(10)6(7(5)9)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： UXTMPKFTDKMFOF-UHFFFAOYSA-N
• SMILES： O=C(C1C(Cl)=C(OC)C=CC=1F)O

Computed Properties

• Exact Mass: 203.99900
• Monoisotopic Mass: 203.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• PSA: 46.53000
• LogP: 2.18590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 2-Chloro-6-fluoro-3-methoxybenzoic acid

2-Chloro-6-fluoro-3-methoxybenzoic Acid: A Comprehensive Overview

The compound 2-Chloro-6-fluoro-3-methoxybenzoic Acid (CAS No: 886499-40-7) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. Recent studies have highlighted its role in drug discovery, material science, and environmental chemistry, making it a focal point for researchers worldwide.

The benzoic acid moiety in this compound serves as a versatile platform for further functionalization. The presence of chlorine, fluorine, and methoxy groups at specific positions on the benzene ring introduces intriguing electronic and steric effects. These substituents not only influence the compound's reactivity but also enhance its stability under various chemical conditions. Recent research has demonstrated that these substituents can be strategically manipulated to tailor the compound's properties for specific applications.

One of the most promising areas of application for 2-Chloro-6-fluoro-3-methoxybenzoic Acid is in the development of pharmaceutical agents. The compound's ability to act as a precursor in the synthesis of bioactive molecules has been extensively explored. For instance, studies published in leading journals such as *Journal of Medicinal Chemistry* have shown that derivatives of this compound exhibit potent anti-inflammatory and anticancer activities. The methoxy group plays a crucial role in modulating the pharmacokinetic properties of these derivatives, making them suitable for therapeutic use.

In addition to its pharmaceutical applications, 2-Chloro-6-fluoro-3-methoxybenzoic Acid has found utility in material science. The compound's ability to form stable coordination complexes with metal ions has been leveraged in the development of novel catalysts. Research conducted at prestigious institutions such as Stanford University has demonstrated that these complexes exhibit exceptional catalytic activity in organic transformations, particularly in the synthesis of complex organic molecules.

The environmental impact of 2-Chloro-6-fluoro-3-methoxybenzoic Acid is another area of active investigation. Recent studies have focused on understanding the compound's biodegradation pathways and its potential toxicity to aquatic life. Findings from these studies suggest that while the compound is relatively stable under ambient conditions, it can undergo microbial degradation under specific environmental conditions. This knowledge is critical for ensuring the safe disposal and handling of this compound in industrial settings.

From a synthetic perspective, the preparation of 2-Chloro-6-fluoro-3-methoxybenzoic Acid involves a series of well-established organic reactions. The synthesis typically begins with the chlorination and fluorination of a suitable aromatic precursor, followed by methylation and oxidation steps to introduce the methoxy and carboxylic acid groups, respectively. Optimization of these steps has been a focus area for chemists aiming to improve yield and purity.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Researchers are now exploring environmentally friendly methods, such as microwave-assisted synthesis and catalytic hydrogenation, to produce 2-Chloro-6-fluoro-3-methoxybenzoic Acid more efficiently. These methods not only reduce energy consumption but also minimize waste generation, aligning with global sustainability goals.

In conclusion, 2-Chloro-6-fluoro-3-methoxybenzoic Acid (CAS No: 886499-40-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent breakthroughs in its synthesis and application, positions it as a key molecule for future research and development. As ongoing studies continue to unravel its potential, this compound is poised to make significant contributions to both academic and industrial sectors.